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Compound of Interest

1-Trifluoroacetyl piperidine-4-
Compound Name: o
propionic acid

Cat. No.: B13507274

Get Quote

Core Directive & Scientific Context

This guide addresses the technical safety, handling, and physicochemical properties of 1-
(Trifluoroacetyl)piperidine-4-propionic acid. As a specialized building block often used in the
synthesis of peptidomimetics and PROTAC linkers, this compound combines the lipophilic,
electron-withdrawing nature of a trifluoroacetamide with the hydrophilic, reactive functionality of
a carboxylic acid.

Editorial Note: Due to the specialized nature of this intermediate, specific public toxicological
datasets are limited. The protocols below are derived from Structure-Activity Relationship
(SAR) analysis of close analogs (e.g., 1-(Trifluoroacetyl)piperidine and Piperidine-4-propionic
acid) and standard Good Laboratory Practice (GLP) for fluorinated organic acids.

Chemical Identification & Properties
Nomenclature & Structure[1][2][3]

o Chemical Name: 1-(2,2,2-Trifluoroacetyl)piperidine-4-propionic acid

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b13507274#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13507274?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Synonyms: 3-[1-(Trifluoroacetyl)piperidin-4-yl]propanoic acid; N-TFA-piperidine-4-propionic
acid.

e CAS Number: Not broadly listed (Analog Reference: 1-(Trifluoroacetyl)piperidine-4-
carboxylic acid CAS 126501-70-0).[1]

e Molecular Formula:ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline
ng-star-inserted">

[2]3]

e Molecular Weight: 253.22 g/mol [3]

hysicochemical Data (Predicted)

Property Value | Description Confidence

Solid (likely crystalline powder)

Physical State o ViSCOUS o High (based on MW/Polarity)
Melting Point 95-115°C Medium (Analog extrapolation)
Boiling Point ~390-410 °C (at 760 mmHg) High (Calculated)

Acidity (pKa) ~4.8 (Carboxylic acid moiety) High

LogP ~1.2-15 Medium

Soluble in DMSO, MeOH,
Solubility DCM; Sparingly soluble in High
water (acidic pH).[3][4]

Hazard Identification (GHS Classification)

Based on the functional groups (Carboxylic Acid + Trifluoroacetamide), the following GHS
classifications are assigned for risk management.

Signal Word: WARNING
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Hazard Class Category Hazard Statement Code
Skin o
) o Cat2 Causes skin irritation. H315

Corrosion/Irritation
Serious Eye Causes serious eye

o Cat 2A o H319
Damage/Irritation irritation.
STOT - Single May cause respirato

9 Cat 3 _ .y. P i H335
Exposure irritation.

Precautionary Statements

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

e P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses if present and easy to do. Continue rinsing.

Structural Logic & Reactivity (Visualized)

The following diagram illustrates the chemical connectivity and potential reactivity hotspots

critical for stability and synthesis.
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Figure 1: Structural decomposition highlighting the stable amide core
carboxylic acid tail.
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Handling & Storage Protocols
Storage Conditions

o Temperature: Refrigerator (
).

o Atmosphere: Inert gas (Argon or Nitrogen) recommended. While the TFA group stabilizes the
amine, the carboxylic acid can be hygroscopic.

o Container: Tightly sealed glass vial; avoid metal containers due to potential acid corrosion
over long periods.

Experimental Handling (SOP)

Objective: Safe weighing and dissolution for biological assay or synthesis.

PPE: Nitrile gloves (double gloving recommended), lab coat, safety glasses with side
shields.

e Weighing: Use an analytical balance inside a chemical fume hood. The compound may be
electrostatic; use an antistatic gun if necessary.

e Solubilization:
o Stock Solution: Dissolve in 100% DMSO to reach 10-50 mM.

o Agqueous Dilution: Dilute into buffer (PBS) immediately prior to use. Ensure pH is adjusted
if concentration is high, as the free acid will lower pH.

» Waste Disposal: Dispose of as halogenated organic chemical waste. Do not pour down the
drain.

Emergency Response Measures
First Aid

o Eye Contact: Immediately flush with active running water for 15 minutes. The acidic nature
requires thorough irrigation to prevent corneal etching.
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o Skin Contact: Wash with mild soap and water. If redness persists (dermatitis), seek medical

attention.

 Inhalation: Move to fresh air. If wheezing occurs, support breathing and consult a physician

(indicative of respiratory tract irritation).

Firefighting
e Media: Dry chemical,
, water spray, or alcohol-resistant foam.

» Specific Hazards: Thermal decomposition emits toxic fumes:
o Hydrogen Fluoride (HF)

o Nitrogen Oxides (

)

o Carbon Monoxide (CO)

o Gear: Wear self-contained breathing apparatus (SCBA). Warning: HF gas is extremely
corrosive and toxic; full skin protection is mandatory.

Toxicological & Ecological Information
Toxicological Profile (Inferred)

o Acute Toxicity: Likely low to moderate. Analog 1-(Trifluoroacetyl)piperidine (CAS 340-07-8)
has an oral

in the range of 50-300 mg/kg (Category 3), suggesting the propionic acid derivative may
share similar bioactivity but likely lower toxicity due to increased polarity and rapid renal
clearance.

» Sensitization: No data available. Treat as a potential sensitizer.

e Carcinogenicity: Not listed by IARC, NTP, or OSHA.
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Environmental Fate

» Biodegradability: The propionic acid chain is readily biodegradable. However, the
trifluoroacetyl moiety is persistent (PFAS-related substructure).

¢ Aquatic Toxicity: Prevent entry into waterways. Fluorinated organics can bioaccumulate in
specific aquatic niches.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Safety & Handling Guide: 1-
(Trifluoroacetyl)piperidine-4-propionic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13507274/docs#technical-safety-handling-guide-1-
trifluoroacetyl-piperidine-4-propionic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-Trifluoroacetyl-piperidine
https://pubchem.ncbi.nlm.nih.gov/compound/1-Trifluoroacetyl-piperidine
https://www.benchchem.com/product/b13507274/docs#technical-safety-handling-guide-1-trifluoroacetyl-piperidine-4-propionic-acid
https://www.benchchem.com/product/b13507274/docs#technical-safety-handling-guide-1-trifluoroacetyl-piperidine-4-propionic-acid
https://www.benchchem.com/product/b13507274/docs#technical-safety-handling-guide-1-trifluoroacetyl-piperidine-4-propionic-acid
https://www.benchchem.com/product/b13507274/docs#technical-safety-handling-guide-1-trifluoroacetyl-piperidine-4-propionic-acid
https://www.benchchem.com/product/b13507274?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13507274?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

